Cas no 7782-77-6 (Nitrous acid)

• Product Name: Nitrous acid
• CAS No: 7782-77-6
• MF: HNO₂
• MW: 47.0134398937225
• CID: 563825
• PubChem ID: 24529
• Update Time: 2025-04-19

Nitrous acid Chemical and Physical Properties

Names and Identifiers

• Nitrous acid
• Nitrous(III) acid
• 2-AMinobenzaldehyde phenylhydrazone
• dioxonitric acid
• EINECS 231-963-7
• HNO2
• hydrogen nitryl
• Kyselina dusite
• Kyselina dusite [Czech]
• Nitrin
• Nitrosyl hydroxide
• DB09112
• hydroxidooxidonitrogen
• hydrogen dioxonitrate(1-)
• DTXSID7064813
• [NO(OH)]
• Acid, Nitrous
• Nitrous acid, trans
• DTXCID4048014
• CHEBI:25567
• C00088
• HONO
• CHEMBL1161681
• HSDB 7801
• Nitrogen peroxide ion
• NS00076377
• Nitrogen dioxide ion
• BDBM50147619
• (NO(OH))
• Q207895
• T2I5UM75DN
• BLNWTAHYTCHDJH-UHFFFAOYSA-N
• NITROUSACID
• 7782-77-6
• NITROUS ACID [MI]
• UNII-T2I5UM75DN
• Q211891

• Inchi： 1S/HNO2/c2-1-3/h(H,2,3)
• InChI Key： IOVCWXUNBOPUCH-UHFFFAOYSA-N
• SMILES： ON=O

Computed Properties

• Exact Mass: 47.00070
• Monoisotopic Mass: 47.000728
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 10.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.3
• Topological Polar Surface Area: 49.7

Experimental Properties

• PSA: 49.66000
• LogP: 0.14200
• pka: pK (25°) 3.35